Cas no 390393-06-3 ((2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate)

• Product Name: (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate
• CAS No: 390393-06-3
• MF: C₁₆H₁₃F₂NO₃
• MW: 305.276131391525
• CID: 5330153
• Update Time: 2025-06-10

(2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,6-difluorophenyl)amino)-2-oxoethyl 4-methylbenzoate
• 2-[(2,6-difluorophenyl)amino]-2-oxoethyl 4-methylbenzoate
• [2-(2,6-difluoroanilino)-2-oxoethyl] 4-methylbenzoate
• STL183360
• (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate

• Inchi： 1S/C16H13F2NO3/c1-10-5-7-11(8-6-10)16(21)22-9-14(20)19-15-12(17)3-2-4-13(15)18/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： HZGABUHQPDJWPX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(COC(C1C=CC(C)=CC=1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate

Introduction to (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate (CAS No. 390393-06-3)

The compound (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate (CAS No. 390393-06-3) is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates a 2,6-difluorophenyl moiety and a carbamoylmethyl 4-methylbenzoate group, which together contribute to its distinct chemical properties and potential biological activities.

In recent years, the exploration of fluorinated aromatic compounds has been a focal point in drug discovery due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of fluorine atoms in the 2,6-difluorophenyl group not only influences the electronic distribution of the molecule but also modulates its interactions with enzymes and receptors. This feature has been widely exploited in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds.

The carbamoylmethyl 4-methylbenzoate component of this compound adds another layer of complexity, contributing to its versatility as a synthetic intermediate. This moiety is often employed in the construction of more intricate molecules, serving as a bridge between different pharmacophoric units. Its role in enhancing the solubility and bioavailability of drug candidates cannot be overstated, making it a valuable component in medicinal chemistry.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate make it an ideal candidate for such applications. Studies have demonstrated that the combination of fluorine-containing aromatic rings with carbamoyl groups can lead to compounds with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The availability of well-defined functional groups allows for further modifications, enabling chemists to tailor the properties of the final product to specific needs. This flexibility is particularly valuable in the development of personalized medicine approaches, where individual patient requirements must be met.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between this compound and biological targets. Molecular modeling studies have revealed that the 2,6-difluorophenyl group can effectively engage with hydrophobic pockets in proteins, while the carbamoylmethyl 4-methylbenzoate moiety provides additional binding interactions. These insights have guided the optimization of lead compounds towards higher efficacy and selectivity.

In addition to its potential in drug development, this compound has shown promise in materials science applications. The unique electronic properties conferred by the fluorine atoms make it a candidate for use in organic electronics and optoelectronic devices. Research is ongoing to explore its suitability for applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs).

The synthesis of (2,6-difluorophenyl)carbamoylmethyl 4-methylbenzoate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have streamlined the process, allowing for scalable production under controlled conditions.

From a regulatory perspective, this compound falls under standard guidelines for chemical substances used in research and industrial applications. Its classification ensures that it can be handled safely and responsibly by trained professionals. As with any chemical entity used in pharmaceutical research, adherence to good laboratory practices (GLP) is essential to ensure reproducibility and reliability of results.

The future prospects for this compound are vast and varied. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge, providing additional opportunities for its application. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely lead to innovative uses that we have yet to imagine.